Cas no 1261908-49-9 (4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261908-49-9
• MF: C₁₃H₁₀O₅S
• MW: 278.280502796173
• CID: 2762740
• PubChem ID: 53226833
• Update Time: 2025-04-21

4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10690451
• 1261908-49-9
• 4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C13H10O5S/c1-18-10-4-7(12(14)15)2-3-9(10)8-5-11(13(16)17)19-6-8/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： JARDBPVEUCREGU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 278.02489459Da
• Monoisotopic Mass: 278.02489459Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų